1-(3-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine

• IUPAC Name: (3-bromophenyl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C12H11BrF3NO2/c13-9-3-1-2-8(4-9)11(18)17-5-10(6-17)19-7-12(14,15)16/h1-4,10H,5-7H2
• InChI Key: YKGYILMQMPJYKI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CC=C2)Br)OCC(F)(F)F
• Molecular Formula: C12H11BrF3NO2
• Molecular Weight: 338.12 g/mol
• CAS No.: 2034338-93-5

Description

1-(3-Bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine is a synthetic azetidine derivative featuring a 3-bromobenzoyl group at position 1 and a 2,2,2-trifluoroethoxy substituent at position 3 of the azetidine ring. Azetidines (four-membered nitrogen-containing heterocycles) are increasingly utilized in medicinal chemistry due to their conformational rigidity, which can enhance target binding specificity and metabolic stability compared to larger heterocycles like pyrrolidines or piperidines . The trifluoroethoxy group contributes to lipophilicity and metabolic resistance, a common strategy in fluorinated drug design to improve pharmacokinetics .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 1-(3-Bromobenzoyl)-3-(2,2,2-Trifluoroethoxy)azetidine with Analogous Compounds

Compound Name	Core Heterocycle	Substituents	Molecular Formula (Est.)	Molecular Weight (g/mol)	Key Properties/Applications
1-(3-Bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine	Azetidine	1: 3-Bromobenzoyl; 3: Trifluoroethoxy	C₁₂H₁₀BrF₃N₂O₂	353.12	High lipophilicity; potential CNS/oncology applications (inferred)
1-[(3-Bromo-5-fluorophenyl)methyl]-3-methoxyazetidine (CAS 303084-63-1)	Azetidine	1: (3-Bromo-5-fluorophenyl)methyl; 3: Methoxy	C₁₁H₁₂BrFN₂O	303.13	Reduced metabolic stability vs. trifluoroethoxy; lower electronegativity
3-(2-Bromobenzyl)azetidine	Azetidine	3: 2-Bromobenzyl	C₁₀H₁₂BrN	226.11	Benzyl vs. benzoyl: Less electron-withdrawing; altered binding interactions
3-(2,2,2-Trifluoroethoxy)pyrrolidine hydrochloride	Pyrrolidine	3: Trifluoroethoxy	C₆H₁₁ClF₃NO	223.61	Larger ring (5-membered) reduces strain; increased flexibility
5-(4-Chlorophenyl)-N-{[2-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl}pyridine-3-carboxamide	Pyridine	Trifluoroethoxy on pyridine; chlorophenyl	C₂₀H₁₅ClF₃N₃O₂	421.81	Trifluoroethoxy enhances solubility; pyridine core alters electronic profile

Comparison with Azetidine Derivatives

1-[(3-Bromo-5-fluorophenyl)methyl]-3-methoxyazetidine (CAS 303084-63-1)

• Structural Differences : The methoxy group at position 3 is less electronegative and sterically demanding than trifluoroethoxy. The 3-bromo-5-fluorophenylmethyl substituent (via a methyl linker) differs from the direct benzoyl linkage in the target compound.
• Functional Implications : The benzoyl group in the target compound introduces a carbonyl moiety, enhancing electron-withdrawing effects on the azetidine ring, which may influence reactivity or binding to electron-rich biological targets. The trifluoroethoxy group’s higher lipophilicity and metabolic resistance (due to fluorine’s inductive effects) could confer longer half-lives compared to methoxy .

3-(2-Bromobenzyl)azetidine

• Structural Differences : The 2-bromobenzyl substituent lacks the carbonyl group present in the target compound’s 3-bromobenzoyl group.
• This could alter interactions with enzymes or receptors compared to the target compound’s electron-deficient azetidine.

Comparison with Trifluoroethoxy-Containing Heterocycles

3-(2,2,2-Trifluoroethoxy)pyrrolidine hydrochloride

• Structural Differences : Pyrrolidine (5-membered ring) vs. azetidine (4-membered).
• Functional Implications : The larger pyrrolidine ring reduces ring strain, increasing conformational flexibility. This may enhance entropy penalties during binding but improve solubility. The hydrochloride salt form in this compound suggests utility in formulations requiring enhanced aqueous solubility.

5-(4-Chlorophenyl)-N-{[2-(2,2,2-trifluoroethoxy)pyridin-3-yl]methyl}pyridine-3-carboxamide

• Structural Differences : Trifluoroethoxy is attached to a pyridine ring instead of azetidine.
• The trifluoroethoxy group here may improve membrane permeability compared to non-fluorinated analogs.

Halogenation Effects

• Bromine Position : The target compound’s 3-bromobenzoyl group contrasts with 2-bromobenzyl in . Meta-substitution on the benzoyl ring may reduce steric hindrance compared to ortho-substitution, optimizing target engagement.
• Fluorine Incorporation : The trifluoroethoxy group’s fluorine atoms enhance metabolic stability and lipophilicity, a strategy widely documented in fluorinated pharmaceuticals .